Interruptin B
Overview
Description
Interruptin B is a natural product found in Cyclosorus interruptus with data available.
Scientific Research Applications
1. Adipogenic Differentiation and Glucose Uptake
Interruptin B, isolated from Cyclosorus terminans, has been found to enhance adipogenic differentiation in adipose-derived stem cells (ASCs). It increases the expression of genes associated with brown adipocyte differentiation, such as PPAR-α, PPAR-γ, UCP-1, and COX-2. This leads to increased glucose consumption in differentiated ASCs, making this compound potentially valuable for diabetes treatment (Kaewsuwan et al., 2016).
2. Antibacterial and Anticancer Properties
This compound, along with Interruptin A, has shown antibacterial activity against various Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). These compounds also inhibit the growth of human breast and colon cancer cells while stimulating the proliferation of normal stem cells. Their antioxidant properties further enhance their potential as natural treatments for infections and cancer control (Kaewsuwan et al., 2015).
3. Amelioration of Insulin Resistance and NAFLD
This compound has been studied for its role in ameliorating insulin resistance and non-alcoholic fatty liver disease (NAFLD) in obese rats. An extract enriched by Interruptins A and B (EEI) from Cyclosorus terminans significantly reduced body and liver weight gain, improved glucose tolerance, insulin resistance, and liver function. This suggests its potential as a therapeutic agent for these metabolic disorders (Songtrai et al., 2022).
4. Radioprotective Effects
Interruptin C, a derivative of Cyclosorus terminans, has shown promise as a radioprotective agent. It reduces DNA damage in irradiated normal breast and keratinocyte cells, decreasing apoptotic protein levels and increasing cell survival rates. This indicates its potential use in protecting normal tissues during radiotherapy without enhancing cancer cell proliferation (Chumsuwan et al., 2022).
properties
Molecular Formula |
C25H18O5 |
|---|---|
Molecular Weight |
398.4 g/mol |
IUPAC Name |
5,7-dihydroxy-6-methyl-4-phenyl-8-[(E)-3-phenylprop-2-enoyl]chromen-2-one |
InChI |
InChI=1S/C25H18O5/c1-15-23(28)21-18(17-10-6-3-7-11-17)14-20(27)30-25(21)22(24(15)29)19(26)13-12-16-8-4-2-5-9-16/h2-14,28-29H,1H3/b13-12+ |
InChI Key |
UNHKDNPFEKYKRG-OUKQBFOZSA-N |
Isomeric SMILES |
CC1=C(C2=C(C(=C1O)C(=O)/C=C/C3=CC=CC=C3)OC(=O)C=C2C4=CC=CC=C4)O |
Canonical SMILES |
CC1=C(C2=C(C(=C1O)C(=O)C=CC3=CC=CC=C3)OC(=O)C=C2C4=CC=CC=C4)O |
synonyms |
interruptin B |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
